4-nitro-N-[2-(phenylthio)phenyl]benzenesulfonamide

• IUPAC Name: 4-nitro-N-(2-phenylsulfanylphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H14N2O4S2/c21-20(22)14-10-12-16(13-11-14)26(23,24)19-17-8-4-5-9-18(17)25-15-6-2-1-3-7-15/h1-13,19H
• InChI Key: MVARHAYNLWQZAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H14N2O4S2
• Molecular Weight: 386.4 g/mol

Description

4-nitro-N-[2-(phenylthio)phenyl]benzenesulfonamide, also known as NSC-719243, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamides, which are organic compounds that contain a sulfonyl functional group attached to an amino group. NSC-719243 has shown promising results in various studies, making it a valuable chemical for future research.

Scientific Research Applications

Molecular Structure and Crystal Analysis

• The compound displays characteristic features of benzenesulfonamide derivatives, with N-phenyl rings twisted with respect to the benzene ring of the phenylsulfonamide group. Molecules are linked to form dimers via N-H...O hydrogen bonds between sulfonamide groups (Główka, Olubek, & Olczak, 1995).

Synthesis and Characterization

• Novel sulfonamide derivatives, including compounds similar to 4-nitro-N-[2-(phenylthio)phenyl]benzenesulfonamide, have been synthesized and characterized for their antimicrobial activity and other properties using techniques like FT-IR, 1H and 13C NMR, and X-ray diffraction method. These studies provide insights into the molecular geometry and potential applications of these compounds in various fields (Demircioğlu et al., 2018).

Application in Solid-Phase Synthesis

• Polymer-supported benzenesulfonamides prepared from immobilized primary amines and nitrobenzenesulfonyl chloride have been used as key intermediates in chemical transformations, including unusual rearrangements to yield diverse privileged scaffolds. This indicates their potential utility in complex chemical synthesis processes (Fülöpová & Soural, 2015).

Photooxidation Studies

• Research on compounds like 4-chloroaniline and N-(4-chlorophenyl)-benzenesulfonamide, which are structurally related to this compound, has shown the formation of nitroso- and nitro-products upon irradiation, suggesting potential applications in photochemical processes (Miller & Crosby, 1983).

Electromolecular Reactions

• The reduction of benzenesulfonyl derivatives with nitro substituents, including N-n-butyl and N, N-di-n-butyl-4-nitrobenzenesulfonamides, has been reported. The reactions involved provide insights into the electrochemical properties and potential applications of these compounds in various electrochemical processes (Zanoni & Stradiotto, 1991).